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Abstract
Moskene, a synthetic nitro musk commercially known as Musk Xylene, has been widely used

as a fragrance fixative in a variety of consumer products, including cosmetics, perfumes, and

detergents.[1][2] Due to its widespread use and incomplete removal during wastewater

treatment processes, Moskene is now a ubiquitous contaminant in aquatic environments.[1][2]

[3] Its chemical properties—high lipophilicity and resistance to degradation—lead to its

classification as a very persistent and very bioaccumulative (vPvB) substance.[1] This guide

provides a comprehensive overview of the environmental presence of Moskene in aquatic

systems, detailing its concentrations in various matrices, ecotoxicological effects, and the

analytical methodologies used for its detection.

Introduction to Moskene (Musk Xylene)
Moskene (1-tert-Butyl-3,5-dimethyl-2,4,6-trinitrobenzene) is a synthetic compound designed to

mimic the scent of natural musk.[1] Its persistence and lipophilic nature (log Kow = 4.3-4.9)

contribute to its accumulation in fatty tissues of aquatic organisms and its adsorption to

sediment and suspended particulate matter.[1][4] Concerns over its environmental fate and

potential long-term toxicity led to a significant decline in its use and its classification as a
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Substance of Very High Concern (SVHC) under the European Union's REACH regulation,

effectively banning it in the EU.[1] Despite restrictions, its persistence means it continues to be

detected in aquatic ecosystems worldwide.

Environmental Fate and Transport
The primary pathway for Moskene to enter aquatic systems is through the effluent from

municipal sewage treatment plants (STPs).[2][3] Consumer products containing Moskene are

washed into the wastewater stream. STPs achieve only partial removal, with reported rates

between 58% and 82%, leading to continuous discharge into rivers, lakes, and coastal waters.

[1][3] Once in the aquatic environment, Moskene partitions between the water column,

sediment, and biota.
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Sample Preparation

Extraction & Concentration

Analysis

1. Water Sample
Collection (1L Glass)

2. Filtration
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3. Add Surrogate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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